Cas no 89166-76-7 (1,1,1-Trimethyldisiloxane)

• Product Name: 1,1,1-Trimethyldisiloxane
• CAS No: 89166-76-7
• MF: C₃H₁₂OSi₂
• MW: 120.297782897949
• CID: 2811664
• PubChem ID: 71322465
• Update Time: 2025-04-21

1,1,1-Trimethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• DTXSID30752146
• 1,1,1-Trimethyldisiloxane
• 89166-76-7

• Inchi： 1S/C3H12OSi2/c1-6(2,3)4-5/h1-3,5H3
• InChI Key： IXSPLXSQNNZJJU-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[SiH3]

Computed Properties

• Exact Mass: 120.04266807Da
• Monoisotopic Mass: 120.04266807Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų